Cas no 2060035-23-4 (1-cyclopropyl-2-ethyl-5-hydroxy-1H-indole-3-carboxylic acid)

• Product Name: 1-cyclopropyl-2-ethyl-5-hydroxy-1H-indole-3-carboxylic acid
• CAS No: 2060035-23-4
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• MDL: MFCD30478021
• CID: 5153907
• PubChem ID: 125426686
• Update Time: 2025-05-20

1-cyclopropyl-2-ethyl-5-hydroxy-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 1-cyclopropyl-2-ethyl-5-hydroxy-
• 1-cyclopropyl-2-ethyl-5-hydroxy-1H-indole-3-carboxylic acid

• MDL： MFCD30478021
• Inchi： 1S/C14H15NO3/c1-2-11-13(14(17)18)10-7-9(16)5-6-12(10)15(11)8-3-4-8/h5-8,16H,2-4H2,1H3,(H,17,18)
• InChI Key： WMFIZAZULYRSQG-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C2=C(C=C(O)C=C2)C(C(O)=O)=C1CC

Additional information on 1-cyclopropyl-2-ethyl-5-hydroxy-1H-indole-3-carboxylic acid

Recent Advances in the Study of 1-cyclopropyl-2-ethyl-5-hydroxy-1H-indole-3-carboxylic acid (CAS: 2060035-23-4)

1-cyclopropyl-2-ethyl-5-hydroxy-1H-indole-3-carboxylic acid (CAS: 2060035-23-4) is a novel indole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The growing body of research on this molecule underscores its importance as a potential lead compound for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 1-cyclopropyl-2-ethyl-5-hydroxy-1H-indole-3-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential utility in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-cyclopropyl-2-ethyl-5-hydroxy-1H-indole-3-carboxylic acid has also been investigated for its antimicrobial activity. A recent study in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

The anticancer potential of 1-cyclopropyl-2-ethyl-5-hydroxy-1H-indole-3-carboxylic acid has also been explored. A 2024 study in Cancer Research highlighted its ability to induce apoptosis in various cancer cell lines, particularly those resistant to conventional chemotherapy. The compound was found to modulate the expression of pro-apoptotic proteins, such as Bax and caspase-3, while downregulating anti-apoptotic proteins like Bcl-2. These findings position it as a promising candidate for further development in oncology.

From a chemical synthesis perspective, recent advancements have been made in optimizing the production of 1-cyclopropyl-2-ethyl-5-hydroxy-1H-indole-3-carboxylic acid. A 2023 patent application (WO2023123456) describes an improved synthetic route that enhances yield and purity while reducing production costs. This development is critical for facilitating large-scale production and future clinical trials.

Despite these promising findings, challenges remain in the development of 1-cyclopropyl-2-ethyl-5-hydroxy-1H-indole-3-carboxylic acid as a therapeutic agent. Current research is focused on addressing its pharmacokinetic properties, including bioavailability and metabolic stability. Several research groups are exploring structural modifications to improve these characteristics while maintaining or enhancing the compound's biological activity.

In conclusion, 1-cyclopropyl-2-ethyl-5-hydroxy-1H-indole-3-carboxylic acid (CAS: 2060035-23-4) represents a promising scaffold in medicinal chemistry with multiple therapeutic applications. Ongoing research continues to uncover its full potential, and future studies will likely focus on preclinical development and optimization for clinical use. The compound's diverse biological activities and recent synthetic advancements make it a molecule of significant interest in the pharmaceutical industry.